Is the future biology Shakespearean or Newtonian?
Molecular BioSystems Pub Date: 2006-08-02 DOI: 10.1039/B607243G
Abstract
"Cells do not care about mathematics" thus concluded a biologist friend after a discussion on the future of biology. And indeed, why should they care? But if we exchange the word "cell" with "rock", "Moon" or "electrons", do we have to change the sentence also? Starting from this line of thought, we review some recent developments in understanding the stochastic behavior of biological systems. We emphasize the importance of a molecular Signal Generator in the study of genetic networks.
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